{4-[3-(methylthio)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}(phenyl)methanone

• IUPAC Name: [4-(3-methylsulfanylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H17NO3S2/c1-27-18-11-7-10-17(14-18)23-15-21(22(24)16-8-3-2-4-9-16)28(25,26)20-13-6-5-12-19(20)23/h2-15H,1H3
• InChI Key: MDLRCXWCYHMDCV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H17NO3S2
• Molecular Weight: 407.5 g/mol
• CAS No.: 1114850-39-3

Description

{4-[3-(methylthio)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}(phenyl)methanone is a useful research compound. Its molecular formula is C22H17NO3S2 and its molecular weight is 407.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• A study by Kobayashi and Kanbe (2011) presents a synthesis method for N,N-disubstituted 4H-3,1-benzothiazin-2-amines, demonstrating the utility of aryl(2-isothiocyanatophenyl)methanones in chemical synthesis, a category to which the given compound belongs (Kobayashi & Kanbe, 2011).
• Coppo and Fawzi (1998) explored the synthesis of novel heterocycles using similar compounds, underscoring the potential for creating new molecular frameworks in the field of heterocyclic chemistry (Coppo & Fawzi, 1998).
• Eckhardt et al. (2020) reported on the structural characterization of a side product in benzothiazinone synthesis, highlighting the importance of structural analysis in the development of new compounds (Eckhardt et al., 2020).

Applications in Biological Studies

• Ahmad et al. (2011) synthesized a series of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl-1,2-benzothiazine-3-carbohydrazide 1,1-dioxides, which exhibited significant anti-microbial activities. This underscores the potential of benzothiazine derivatives in developing new antimicrobial agents (Ahmad et al., 2011).
• Preet and Cannoo (2015) conducted a study on 1,4-benzothiazines synthesis and computational studies, indicating the utility of these compounds in the field of computational chemistry and drug design (Preet & Cannoo, 2015).

Crystallography and Theoretical Studies

• Huang et al. (2021) performed a synthesis, crystal structure, and DFT study of related compounds, demonstrating the use of density functional theory (DFT) in understanding the molecular structures of benzothiazine derivatives (Huang et al., 2021).